Cas no 2138570-53-1 (2-(4,4-difluoropiperidin-1-yl)methylbenzoic acid)

• Product Name: 2-(4,4-difluoropiperidin-1-yl)methylbenzoic acid
• CAS No: 2138570-53-1
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• CID: 5791002
• PubChem ID: 137331795
• Update Time: 2025-10-31

2-(4,4-difluoropiperidin-1-yl)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4,4-difluoropiperidin-1-yl)methyl]benzoic acid
• 2138570-53-1
• EN300-1196998
• 2-(4,4-difluoropiperidin-1-yl)methylbenzoic acid

• Inchi： 1S/C13H15F2NO2/c14-13(15)5-7-16(8-6-13)9-10-3-1-2-4-11(10)12(17)18/h1-4H,5-9H2,(H,17,18)
• InChI Key： ODDJCAVIIKOVQL-UHFFFAOYSA-N
• SMILES： FC1(CCN(CC2C=CC=CC=2C(=O)O)CC1)F

Computed Properties

• Exact Mass: 255.10708505g/mol
• Monoisotopic Mass: 255.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(4,4-difluoropiperidin-1-yl)methylbenzoic acid

Research Brief on 2-(4,4-difluoropiperidin-1-yl)methylbenzoic acid (CAS: 2138570-53-1): Recent Advances and Applications

2-(4,4-difluoropiperidin-1-yl)methylbenzoic acid (CAS: 2138570-53-1) is a fluorinated piperidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug discovery efforts.

The synthesis of 2-(4,4-difluoropiperidin-1-yl)methylbenzoic acid has been optimized to achieve high yields and purity, as reported in several recent publications. Key advancements include the use of palladium-catalyzed cross-coupling reactions and innovative protecting group strategies to enhance the efficiency of the synthetic pathway. These methodological improvements have facilitated the production of this compound on a larger scale, enabling more extensive biological evaluations.

Pharmacological studies have revealed that 2-(4,4-difluoropiperidin-1-yl)methylbenzoic acid exhibits notable activity as a modulator of specific G-protein-coupled receptors (GPCRs). In particular, its ability to selectively target certain subtypes of these receptors has been demonstrated in vitro and in vivo, suggesting potential applications in the treatment of neurological disorders and metabolic diseases. Mechanistic investigations have further elucidated its binding affinity and mode of action, providing a solid foundation for structure-activity relationship (SAR) studies.

In addition to its receptor modulation properties, this compound has also been explored as a scaffold for the development of enzyme inhibitors. Recent research highlights its efficacy in inhibiting key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These findings underscore its versatility and potential as a multi-target therapeutic agent. Computational modeling and molecular docking studies have complemented experimental data, offering insights into the structural determinants of its inhibitory activity.

The therapeutic potential of 2-(4,4-difluoropiperidin-1-yl)methylbenzoic acid extends beyond its immediate pharmacological effects. Its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, has been confirmed in preclinical studies. These attributes, combined with its low toxicity profile, make it an attractive candidate for further clinical development. Ongoing research is focused on optimizing its formulation and delivery systems to enhance its therapeutic efficacy and patient compliance.

In conclusion, 2-(4,4-difluoropiperidin-1-yl)methylbenzoic acid (CAS: 2138570-53-1) represents a promising compound in the realm of chemical biology and drug discovery. Its diverse pharmacological activities, coupled with advancements in synthetic methodologies, position it as a valuable tool for both academic research and pharmaceutical development. Future studies are expected to explore its applications in additional disease models and to further refine its therapeutic potential through targeted modifications and combination therapies.